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Compound of Interest

Compound Name: Ethyl isocyanide

CAS No.: 624-79-3

Cat. No.: B1222104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview of the known and potential hazards

associated with ethyl isocyanide. Due to a significant lack of specific toxicological data for this

compound, a highly precautionary approach to handling is strongly recommended. The

information presented is intended for use by qualified professionals in a laboratory or industrial

setting.

Introduction
Ethyl isocyanide (CAS No. 624-79-3), also known as isocyanoethane, is a highly reactive

organic compound characterized by the isocyanide functional group (-N≡C). It is recognized by

its extremely unpleasant odor. While isocyanides are valuable reagents in organic synthesis,

including multicomponent reactions for the generation of diverse molecular scaffolds, their

handling is accompanied by significant safety considerations.

A critical point of clarification is the distinction between isocyanides (R-N≡C) and isocyanates

(R-N=C=O). These are distinct chemical classes with different reactivity and toxicological
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profiles. Much of the readily available toxicological information pertains to isocyanates, such as

ethyl isocyanate. Data specific to ethyl isocyanide is sparse, and an absence of data should

not be interpreted as an absence of hazard.

This guide synthesizes the limited available information on ethyl isocyanide toxicity and

provides a conservative framework for its safe handling, drawing upon general principles for

managing reactive chemicals and, where appropriate, by analogy to the better-studied

isocyanates.

Toxicological Data
The publicly available quantitative toxicological data for ethyl isocyanide is notably limited.

Safety Data Sheets (SDS) for ethyl isocyanide consistently report "no data available" for key

toxicological endpoints. This lack of data necessitates a cautious risk assessment.

Acute Toxicity
Route of
Exposure

Species Endpoint Value Reference

Oral - LD50 No data available

Inhalation - LC50 No data available

Dermal - LD50 No data available

LD50: Lethal Dose, 50%; LC50: Lethal Concentration, 50%

While quantitative data is lacking, a toxicological study conducted in the 1960s at Bayer

indicated that oral and subcutaneous doses of 500-5000 mg/kg could be tolerated by mice,

suggesting low acute toxicity in that specific study. However, without access to the full study

protocol and data, this information should be treated with caution.

Health Effects and Symptoms of Exposure
Due to the lack of specific studies, the health effects of ethyl isocyanide are not well-

characterized. However, based on its chemical properties and the known effects of related

compounds, the following potential hazards should be considered:
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Inhalation: The primary route of exposure is likely to be inhalation, due to its volatility. Its

extremely foul and penetrating odor serves as a potent warning property. Inhalation may

cause irritation to the nose, throat, and respiratory tract.

Dermal Contact: Contact with the skin may cause irritation. Protective gloves and clothing

are essential to prevent skin exposure.

Eye Contact: Direct contact with the liquid or vapor can be expected to cause eye irritation.

Ingestion: While less likely in a laboratory setting, ingestion could be harmful. Immediate

medical attention is necessary.

Mechanism of Toxicity
The precise mechanism of toxicity for ethyl isocyanide has not been elucidated. However,

isocyanides are known to act as ligands for metal ions. Linus Pauling was the first to

demonstrate that alkyl isocyanides can bind to the heme iron in hemoglobin, competing with

oxygen. Ethyl isocyanide was shown to be a more effective binder to hemoglobin than bulkier

isocyanides like tert-butyl isocyanide, suggesting that steric hindrance plays a role in this

interaction. This affinity for metalloproteins suggests a potential mechanism for systemic

toxicity, where ethyl isocyanide could interfere with the function of essential enzymes and

proteins that contain metal cofactors.
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Routes of Exposure

Systemic Circulation Potential Molecular Target Toxic Effect

Inhalation

Ethyl Isocyanide in BloodstreamDermal Contact

Ingestion

Heme Iron (Fe2+) in HemoglobinBinds to Fe2+ Impaired Oxygen TransportPrevents O2 Binding Cellular Hypoxia
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Preparation

Handling Protocol

Post-Handling

Designate Fume Hood

Verify Hood Functionality

Assemble All PPE

Inspect PPE for Damage

Don Full PPE

Work Exclusively in Fume Hood

Keep Containers Tightly Sealed

Use Spark-Proof Tools

Decontaminate Work Surface

Dispose of Waste in Labeled Container

Remove PPE Correctly

Wash Hands Thoroughly
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Experimental Setup

Exposure Phase (4 hours)

Observation Phase (14 Days)

Data Analysis

Prepare Dynamic Inhalation Chamber

Calibrate Vapor Generation System

Acclimate Animal Groups (Rats)

Expose Group 1 to Conc. 1 Expose Group 2 to Conc. 2 Expose Group 3 to Conc. 3 Expose Control Group to Air

Monitor for Clinical Signs of Toxicity

Record Daily Mortality

Measure Body Weight Weekly

Perform Gross Necropsy on All Animals

Calculate LC50 Value (Probit Analysis)

Click to download full resolution via product page
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To cite this document: BenchChem. [Ethyl Isocyanide: A Technical Guide to Toxicity and
Safety Precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222104/docs#ethyl-isocyanide-a-technical-guide-to-
toxicity-and-safety-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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